Cas no 100663-26-1 (3-Cyanobenzoyl isothiocyanate)

• Product Name: 3-Cyanobenzoyl isothiocyanate
• CAS No: 100663-26-1
• MF: C₉H₄N₂OS
• MW: 188.205860137939
• CID: 2191345
• PubChem ID: 43514632
• Update Time: 2025-06-25

3-Cyanobenzoyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Cyanobenzoyl isothiocyanate
• SCHEMBL1467416
• 100663-26-1
• DTXCID90606853
• 3-cyanobenzoylisothiocyanate
• OVKTYQBGGSXELC-UHFFFAOYSA-N
• 862-550-5
• DTXSID60656103
• EN300-68854
• DB-315319

• Inchi： 1S/C9H4N2OS/c10-5-7-2-1-3-8(4-7)9(12)11-6-13/h1-4H
• InChI Key： OVKTYQBGGSXELC-UHFFFAOYSA-N
• SMILES： S=C=NC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 188.004434g/mol
• Monoisotopic Mass: 188.004434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 188.21g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 85.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 3-Cyanobenzoyl isothiocyanate

3-Cyanobenzoyl Isothiocyanate: A Comprehensive Overview

3-Cyanobenzoyl isothiocyanate (CAS No. 100663-26-1) is a versatile compound with significant applications in organic synthesis and materials science. This compound, also referred to as benzene derivative with isothiocyanate functionality, has garnered attention due to its unique chemical properties and potential for use in advanced materials and drug delivery systems. Recent studies have highlighted its role in the development of biocompatible polymers and nanoparticles, making it a subject of interest in both academic and industrial research.

The structure of 3-cyanobenzoyl isothiocyanate consists of a benzene ring substituted with a cyano group at the meta position and an isothiocyanate group at the para position. This arrangement imparts the molecule with a high degree of reactivity, particularly at the isothiocyanate moiety, which can undergo nucleophilic substitution reactions. The presence of the cyano group further enhances the compound's electronic properties, making it suitable for applications in electronic materials and sensor technologies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-cyanobenzoyl isothiocyanate through various routes, including the reaction of 3-cyanoaniline with thiocyl chloride. This method has been optimized to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's ability to form stable bonds with other functional groups has made it a valuable building block in the construction of complex molecules, particularly in the field of drug design.

In terms of applications, 3-cyanobenzoyl isothiocyanate has been extensively studied for its potential in biomedical applications. Researchers have explored its use as a precursor for synthesizing antimicrobial agents and anticancer drugs, leveraging its reactivity to create bioactive compounds with tailored properties. Additionally, its role in the development of polymer-based drug delivery systems has been investigated, with studies demonstrating its ability to enhance drug loading efficiency and controlled release profiles.

The compound's compatibility with various polymerization techniques has also positioned it as a key component in the creation of smart materials. For instance, its incorporation into polyurethane matrices has led to materials with improved mechanical properties and thermal stability. Furthermore, its use in the synthesis of block copolymers has opened new avenues for applications in tissue engineering and regenerative medicine.

From an environmental standpoint, recent studies have focused on the biodegradability of 3-cyanobenzoyl isothiocyanate and its derivatives. Research indicates that under specific conditions, the compound can undergo enzymatic degradation, reducing its environmental impact. This finding aligns with growing industry trends toward sustainable chemistry practices and eco-friendly material development.

In conclusion, 3-cyanobenzoyl isothiocyanate (CAS No. 100663-26-1) stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, coupled with advancements in synthetic methodologies, continue to drive innovation in materials science and biomedical research. As ongoing studies explore new avenues for its utilization, this compound is poised to play an increasingly significant role in shaping future technologies.